Pharmacopeia & Metrological Institutes Standards
  • (2S)-2-amino-4-hydroxy-3-methylpentanoic acid
    (2S)-2-amino-4-hydroxy-3-methylpentanoic acid
    • Cat. No.:
    • B015566
    • CAS No.:
    • 781658-23-9
    • Molecular Formula:
    • C6H13NO3
    • Molecular Weight:
    • 147.17 g/mol
    Description
    4-Hydroxy-L-isoleucine is an isoleucine derivative.
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  • Thiourea
    Thiourea
    • Cat. No.:
    • B124793
    • CAS No.:
    • 62-56-6
    • Molecular Formula:
    • CH4N2S
      CH4N2S
      H2NCSNH2
    • Molecular Weight:
    • 76.12 g/mol
    Description
    A photographic fixative used also in the manufacture of resins. According to the Fourth Annual Report on Carcinogens (NTP 85-002, 1985), this substance may reasonably be anticipated to be a carcinogen (Merck Index, 9th ed). Many of its derivatives are ANTITHYROID AGENTS and/or FREE RADICAL SCAVENGERS."> Thiourea appears as white or off-white crystals or powder. Sinks and mixes with water. (USCG, 1999)
    Thiourea is the simplest member of the thiourea class, consisting of urea with the oxygen atom substituted b...
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  • (+)-Threo-Mefloquine
    (+)-Threo-Mefloquine
    • Cat. No.:
    • B129263
    • CAS No.:
    • 51744-85-5
    • Molecular Formula:
    • C17H16F6N2O
    • Molecular Weight:
    • 378.31 g/mol
    Description
    Malaria is a protozoan disease that places an enormous burden on human health in endemic areas around the world. The 2020 World Health Organization malaria report indicates a 60% decrease in the global malaria f...
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  • Drometrizole
    Drometrizole
    • Cat. No.:
    • B141654
    • CAS No.:
    • 2440-22-4
    • Molecular Formula:
    • C13H11N3O
    • Molecular Weight:
    • 225.25 g/mol
    Description
    Drometrizole is a member of triazoles.
    structure in first source
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  • 1,3,5-Tris(3,5-di-tert-butyl-4-hydroxybenzyl)-1,3,5-triazinane-2,4,6-trione
    1,3,5-Tris(3,5-di-tert-butyl-4-hydroxybenzyl)-1,3,5-tri...
    • Cat. No.:
    • B141874
    • CAS No.:
    • 27676-62-6
    • Molecular Formula:
    • C48H69N3O6
    • Molecular Weight:
    • 784.1 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Potassium citrate monohydrate
    Potassium citrate monohydrate
    • Cat. No.:
    • B148008
    • CAS No.:
    • 6100-05-6
    • Molecular Formula:
    • C6H10KO8
    • Molecular Weight:
    • 249.24 g/mol
    Description
    Potassium citrate (anhydrous) is the anhydrous form of the tripotassium salt of citric acid. It has a role as a diuretic. It contains a citrate(3-).
    Potassium citrate (also known as tripotassium citrate) is a...
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  • Aflatoxin G2
    Aflatoxin G2
    • Cat. No.:
    • B190436
    • CAS No.:
    • 7241-98-7
    • Molecular Formula:
    • C17H14O7
    • Molecular Weight:
    • 330.29 g/mol
    Description
    Aflatoxin G2 is a minor mycotoxin produced by Aspergillus flavus Aflatoxin G2 belongs to the family of Difurocoumarolactone Series. These are polycyclic aromatic compounds containing a delta-valerolactone ring...
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  • Aflatoxin B2
    Aflatoxin B2
    • Cat. No.:
    • B190438
    • CAS No.:
    • 7220-81-7
    • Molecular Formula:
    • C17H14O6
    • Molecular Weight:
    • 314.29 g/mol
    Description
    Aflatoxin B2 is an aflatoxin having a hexahydrocyclopenta[c]furo[3',2':4,5]furo[2,3-h]chromene skeleton with oxygen functionality at positions 1, 4 and 11.
    Aflatoxin B2 is a natural product found in Aspergill...
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  • Aflatoxin G1
    Aflatoxin G1
    • Cat. No.:
    • B190526
    • CAS No.:
    • 1165-39-5
    • Molecular Formula:
    • C17H12O7
    • Molecular Weight:
    • 328.27 g/mol
    Description
    Aflatoxin G1 is a member of coumarins.
    1H,12H-Furo(3',2':4,5)furo(2,3-h)pyrano(3,4-c)(1)benzopyran-1,12-dione, 3,4,7a,10a-tetrahydro-5-methoxy-, (7aR-cis)- is a natural product found in Aspergillus nomiae, Gl...
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  • Dihydromevinolin
    Dihydromevinolin
    • Cat. No.:
    • B194621
    • CAS No.:
    • 77517-29-4
    • Molecular Formula:
    • C24H38O5
    • Molecular Weight:
    • 406.6 g/mol
    Description
    [(1S,3S,4aR,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl] (2S)-2-methylbutanoate has been reported in Monascus purpureus with data available.
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